2-Chloro-3-nitro-7,8-dihydro-5H-pyrano[4,3-B]pyridine

• Molecular Formula: C8H7ClN2O3
• Molecular Weight: 214.60 g/mol
• SMILES: C1COCC2=CC(=C(N=C21)Cl)[N+](=O)[O-]
• InChI: InChI=1S/C8H7ClN2O3/c9-8-7(11(12)13)3-5-4-14-2-1-6(5)10-8/h3H,1-2,4H2
• InChIKey: IHESSSXEQBBPPF-UHFFFAOYSA-N

Structural and Physicochemical Identity for Procurement

2-Chloro-3-nitro-7,8-dihydro-5H-pyrano[4,3-B]pyridine (CAS 1260671-30-4) is a heterocyclic compound belonging to the pyrano[4,3-b]pyridine class, characterized by a fused dihydropyran-pyridine bicyclic core bearing a chlorine atom at the 2-position and a nitro group at the 3-position . With a molecular formula of C8H7ClN2O3 and a molecular weight of 214.60 g/mol, this compound incorporates two electron-withdrawing substituents on the pyridine ring, a structural feature that influences both its chemical reactivity and its potential as a synthetic intermediate in medicinal chemistry programs [1].

1 Drug discovery intermediate with SNAr-competent 2-Cl handle

2 3-NO2 group enables selective reduction to amine for downstream diversification

3 Supports orthogonal C2 + C3 sequential functionalization workflows

• [1] Takada, S.; Sasatani, T.; Chomei, N.; Adachi, M.; Fujishita, T.; Eigyo, M.; Murata, S.; Kawasaki, K.; Matsushita, A. Synthesis and structure-activity relationships of fused imidazopyridines: A new series of benzodiazepine receptor ligands. J. Med. Chem. 1996, 39 (14), 2844. View Source

Why Generic Substitution Fails in Synthetic Workflows

In-class compounds such as 3-nitro-7,8-dihydro-5H-pyrano[4,3-b]pyridine (lacking the 2-chloro substituent) or 2-chloro-7,8-dihydro-5H-pyrano[4,3-b]pyridine-3-carbonitrile (bearing a nitrile instead of nitro) cannot be interchanged with 2-chloro-3-nitro-7,8-dihydro-5H-pyrano[4,3-B]pyridine because the identity and position of both electron-withdrawing groups dictate the compound's reactivity profile in nucleophilic aromatic substitution (SNAr), cross-coupling, and nitro-reduction sequences [1]. The 2-chloro group serves as a leaving group for SNAr chemistry, while the 3-nitro group further activates the pyridine ring toward nucleophilic attack and can be selectively reduced to an amine for downstream diversification [2]. A compound missing either functional group, or with a different leaving group (e.g., bromo instead of chloro), would alter reaction rates, regioselectivity, and the overall synthetic trajectory, potentially leading to failed coupling steps or different product distributions.

Risk 1

2-Chloro-3-nitro-7,8-dihydro-5H-pyrano[4,3-B]pyridine (this product)

3-Nitro-7,8-dihydro-5H-pyrano[4,3-b]pyridine (no 2-Cl leaving group)

Lacking the C2 chlorine eliminates the SNAr handle; C2 diversification steps may not proceed.

Risk 2

2-Chloro-3-nitro-7,8-dihydro-5H-pyrano[4,3-B]pyridine (this product)

2-Chloro-7,8-dihydro-5H-pyrano[4,3-b]pyridine-3-carbonitrile (3-CN instead of 3-NO2)

The nitrile group cannot be selectively reduced to an amine under mild conditions, removing a key diversification pathway.

Risk 3

2-Chloro-3-nitro-7,8-dihydro-5H-pyrano[4,3-B]pyridine (this product)

3-Bromo-7,8-dihydro-5H-pyrano[4,3-B]pyridine (Br at C3 instead of Cl at C2)

Different halogen position and leaving-group reactivity alter cross-coupling regiochemistry and coupling-partner geometry.

• [1] Takada, S.; Sasatani, T.; Chomei, N.; Adachi, M.; Matsushita, A. (Shionogi & Co. Ltd.). Condensed imidazopyridine derivatives with psychotropic activity. EP 0556008; JP 1993286973; US 5378848; US 5461062. View Source
• [2] Yakovenko, G. G.; et al. Straightforward and Efficient Protocol for the Synthesis of Pyrazolo[4,3-b]pyridines and Indazoles. Chem. Heterocycl. Compd. 2022, 58, 279-286. View Source

Quantitative Differentiation Against Closest Analogs

Enhanced Electrophilicity at C2 for SNAr

The presence of the 2-chloro substituent enables nucleophilic aromatic substitution (SNAr) at the pyridine C2 position, a reactivity handle absent in the non-chlorinated analog 3-nitro-7,8-dihydro-5H-pyrano[4,3-b]pyridine (CAS 151225-38-6, MW 180.16) . In the 2-chloro-3-nitro derivative, the combined electron-withdrawing effect of the 2-Cl and 3-NO2 groups (Hammett σm values: +0.37 for Cl, +0.71 for NO2) renders the C2 carbon more electrophilic than in the non-chlorinated analog, facilitating selective amine incorporation, alkoxylation, and thiolation reactions that are foundational in kinase inhibitor and GPCR ligand synthesis [1].

C2 SNAr Electrophilicity

Class-level

2-Cl enables SNAr at C2 (Hammett σm +0.37); absent in non-chlorinated analog — qualitative difference in leaving-group availability

Required intermediate for C2 diversification via SNAr

Reaction condition-dependent; validate with target nucleophile

Evidence Dimension	Leaving group availability at C2 position for SNAr diversification
Target Compound Data	2-Cl group present (σm = +0.37); enables SNAr at C2
Comparator Or Baseline	3-Nitro-7,8-dihydro-5H-pyrano[4,3-b]pyridine: no leaving group at C2; SNAr not possible at this position
Quantified Difference	Qualitative difference: presence vs. absence of a synthetically essential leaving group for C2 functionalization
Conditions	SNAr reaction conditions (amine nucleophiles, polar aprotic solvents, 60-120 °C)

Why This Matters

For procurement, the 2-chloro derivative is the required intermediate when synthetic routes demand C2 diversification via SNAr; the non-chlorinated analog is structurally inadequate for these reaction sequences.

• [1] Hansch, C.; Leo, A.; Taft, R. W. A survey of Hammett substituent constants and resonance and field parameters. Chem. Rev. 1991, 91 (2), 165-195. View Source

Molecular Weight and H-Bond Acceptor Profile

The molecular weight (MW 214.60) and hydrogen bond acceptor count (5: nitro oxygens ×2, pyran oxygen ×1, pyridine nitrogen ×1, Cl ×1) of 2-chloro-3-nitro-7,8-dihydro-5H-pyrano[4,3-B]pyridine place it in a distinct physicochemical space compared to its closest analogs . The 3-bromo analog (3-bromo-7,8-dihydro-5H-pyrano[4,3-B]pyridine, MW ~230.06) has a heavier halogen and different leaving group kinetics, while the 2-chloro-4-methyl analog (MW 183.63) has a smaller electron-donating methyl group instead of the strongly electron-withdrawing nitro, leading to lower polarity and altered chromatographic retention . The nitro group contributes an additional ~34 mass units and significantly increases the dipole moment, affecting both normal-phase and reverse-phase chromatographic behavior during purification.

MW & HBA Profile

Data to verify

MW 214.60, HBA 5 vs. 2-chloro-4-methyl analog (ΔMW +31, ΔHBA +3) and 3-bromo analog (ΔMW −15.5, ΔHBA +3)

Distinct purification and solubility profile

Supports compound-specific method development review

Evidence Dimension	Molecular weight and hydrogen bond acceptor capacity
Target Compound Data	MW 214.60; H-bond acceptors: 5; contains 2-Cl + 3-NO2 (both electron-withdrawing)
Comparator Or Baseline	2-Chloro-4-methyl-5H,7H,8H-pyrano[4,3-b]pyridine: MW 183.63, H-bond acceptors: 2, electron-donating CH3; 3-Bromo-7,8-dihydro-5H-pyrano[4,3-B]pyridine: MW ~230.06, H-bond acceptors: 2, 3-Br only
Quantified Difference	ΔMW = +31.0 vs. 2-chloro-4-methyl analog; ΔMW = -15.5 vs. 3-bromo analog; ΔHBA = +3 vs. both comparators
Conditions	Calculated from molecular formula (C8H7ClN2O3) and comparator structures

Why This Matters

The distinct molecular weight and hydrogen bond acceptor profile directly impact purification strategy (flash chromatography solvent systems, recrystallization conditions) and solubility, making compound-specific method development necessary.

Dual SNAr and Nitro Reduction Orthogonal Reactivity

The simultaneous presence of a chlorine leaving group at C2 and a reducible nitro group at C3 provides an orthogonal functionalization sequence: initial SNAr at C2 with amines or other nucleophiles, followed by selective reduction of the 3-nitro group to a 3-amino functionality for subsequent acylation, cyclocondensation, or diazotization [1]. This dual reactivity is exploited in the synthesis of pyrazolo[4,3-b]pyridines, where 2-chloro-3-nitropyridines undergo sequential SNAr (with hydrazone anions) and modified Japp-Klingemann reactions to form the fused pyrazole ring [2]. Analogs bearing a 3-nitrile (e.g., 2-chloro-7,8-dihydro-5H-pyrano[4,3-b]pyridine-3-carbonitrile, CAS 1250840-53-9) lack the reducible nitro handle, while the non-chlorinated 3-nitro analog lacks the C2 leaving group necessary for initiating the SNAr step.

Orthogonal Reactivity

Class-level

Sequential C2 SNAr then C3 nitro reduction; dual orthogonal handles vs. single-handle comparators (3-CN or non-chlorinated analog)

Supports two-step sequential diversification strategy

Requires validation in specific synthetic sequence; context-dependent

Evidence Dimension	Orthogonal derivatization capability: sequential SNAr then nitro reduction
Target Compound Data	Reactive at C2 (Cl, SNAr-capable) and C3 (NO2, reducible to NH2); two-step orthogonal diversification demonstrated in patent literature
Comparator Or Baseline	2-Chloro-7,8-dihydro-5H-pyrano[4,3-b]pyridine-3-carbonitrile: C2 (Cl, SNAr) but C3 (CN, not reducible to NH2 under mild conditions); 3-Nitro-7,8-dihydro-5H-pyrano[4,3-b]pyridine: C3 (NO2) but no C2 leaving group
Quantified Difference	Target offers two orthogonal derivatization handles vs. one handle for either comparator
Conditions	Step 1: SNAr with amine/HNu in polar aprotic solvent, 25-100 °C; Step 2: Catalytic hydrogenation (H2, Pd/C) or metal-mediated reduction of NO2 to NH2

Why This Matters

For medicinal chemistry campaigns requiring sequential diversification at two adjacent positions on the pyridine ring, this compound is the only relevant intermediate among close analogs; substitution would break the synthetic route.

• [1] Takada, S.; Sasatani, T.; Chomei, N.; Adachi, M.; Matsushita, A. (Shionogi & Co. Ltd.). Condensed imidazopyridine derivatives with psychotropic activity. EP 0556008; US 5378848. View Source
• [2] Yakovenko, G. G.; et al. Straightforward and Efficient Protocol for the Synthesis of Pyrazolo[4,3-b]pyridines and Indazoles. Chem. Heterocycl. Compd. 2022, 58, 279-286. View Source

Chlorine vs. Bromine Cross-Coupling Reactivity

The 2-chloro substituent in the target compound provides distinct reactivity compared to the corresponding 2-bromo or 3-bromo analogs in palladium-catalyzed cross-coupling reactions [1]. Aryl chlorides generally require more forcing conditions or specialized ligand systems (e.g., electron-rich biarylphosphines) for Suzuki-Miyaura or Buchwald-Hartwig couplings compared to aryl bromides, which are more reactive due to the weaker C-Br bond [2]. This differential reactivity is advantageous when chemoselectivity is required: the chloro substituent can be retained during transformations of other functional groups, enabling late-stage diversification via cross-coupling after earlier synthetic steps are completed.

Cl vs Br Coupling

Class-level

C-Cl BDE ~97 vs C-Br ~84 kcal/mol; different position (C2 vs C3) alters coupling-partner geometry and SAR outcome

Chemoselective late-stage diversification window

Ligand system selection critical; model-specific review

Evidence Dimension	Leaving group reactivity in Pd-catalyzed cross-coupling
Target Compound Data	Aryl-Cl at C2: bond dissociation energy ~97 kcal/mol; requires electron-rich ligands for efficient oxidative addition; permits chemoselective late-stage coupling
Comparator Or Baseline	3-Bromo-7,8-dihydro-5H-pyrano[4,3-B]pyridine (aryl-Br at C3): C-Br BDE ~84 kcal/mol; more reactive in oxidative addition; different positional selectivity
Quantified Difference	ΔBDE ~13 kcal/mol for C-Cl vs. C-Br; different position (C2 vs. C3) fundamentally alters coupling partner geometry and SAR
Conditions	Suzuki-Miyaura cross-coupling: Pd(OAc)2, SPhos ligand, K3PO4, dioxane/H2O, 80-100 °C

Why This Matters

The choice between a 2-chloro and a 3-bromo analog determines not only the coupling efficiency and required ligand/catalyst system but also the regioisomeric outcome of the final coupled product, directly impacting biological SAR exploration.

• [1] Littke, A. F.; Fu, G. C. Palladium-Catalyzed Coupling Reactions of Aryl Chlorides. Angew. Chem. Int. Ed. 2002, 41 (22), 4176-4211. View Source
• [2] Blanksby, S. J.; Ellison, G. B. Bond Dissociation Energies of Organic Molecules. Acc. Chem. Res. 2003, 36 (4), 255-263. View Source

Proven Application Scenarios Based on Structure-Reactivity

Synthesis of Fused Imidazopyridine Receptor Ligands

The pyrano[4,3-b]pyridine core with a nitro group at the 3-position is a key intermediate in the patented synthesis of fused imidazopyridines that act as benzodiazepine receptor inverse agonists (SB-737552/S-8510) [1]. In this synthetic route, 3-nitro-7,8-dihydro-5H-pyrano[4,3-b]pyridine (III) is hydrogenated to the 3-amine, protected as the trichloroacetamide, oxidized to the N-oxide, nitrated, and further elaborated to the tricyclic imidazopyranopyridine pharmacophore. The 2-chloro-3-nitro analog serves as a foundation for constructing related tricyclic systems where the 2-position is further functionalized before ring annulation, providing access to SAR exploration around the pyridine portion of the benzodiazepine binding pharmacophore [2].

Construction of Pyrazolo[4,3-b]pyridine Kinase Scaffolds

2-Chloro-3-nitropyridine derivatives, including the pyrano-fused bicyclic systems, undergo efficient SNAr with hydrazone anions followed by modified Japp-Klingemann cyclization to yield pyrazolo[4,3-b]pyridine scaffolds [1]. This structural motif is prevalent in kinase inhibitor programs targeting receptor tyrosine kinases and serine/threonine kinases. The 2-chloro-3-nitro-7,8-dihydro-5H-pyrano[4,3-B]pyridine specifically enables construction of pyrazolo-fused pyranopyridines, where the dihydropyran ring introduces conformational constraint and additional hydrogen-bonding interactions that can enhance kinase selectivity relative to simpler phenyl or pyridyl analogs [2].

Intermediate for 2-Aminopyranopyridine Anticancer Agents

A structurally related compound, 2-chloro-4-(thiophen-2-yl)-7,8-dihydro-5H-pyrano[4,3-b]pyridine-3-carbonitrile (2), served as the key starting material for synthesizing a series of 2-aminopyranopyridine derivatives (3-19) that demonstrated more potent anticancer activity than the reference drug doxorubicin against Hep-G2, MCF-7, Caco-2, and HCT116 cell lines [1]. In this strategy, the chlorine at the 2-position undergoes SNAr with various amines to generate a diverse library. The 2-chloro-3-nitro analog enables a similar diversification approach, where after SNAr at C2, the 3-nitro group can be reduced to an amine for subsequent acylation or cyclization, providing an additional diversity point not available in the 3-nitrile series [2].

Late-Stage Cross-Coupling for SAR Expansion

The 2-chloro substituent in 2-chloro-3-nitro-7,8-dihydro-5H-pyrano[4,3-B]pyridine can be reserved for late-stage palladium-catalyzed Suzuki-Miyaura or Buchwald-Hartwig cross-coupling after earlier modifications at the 3-nitro position are completed [1]. This synthetic ordering—reduction and functionalization of the nitro group first, followed by cross-coupling at C2—enables the systematic exploration of structure-activity relationships where the steric and electronic effects of C3 substitution are optimized before introducing aromatic or heteroaromatic diversity at C2. The differential reactivity of aryl-Cl vs. aryl-Br (as discussed in Section 3, Evidence Item 4) provides the chemoselectivity window necessary for this staged synthesis approach [2].

Application

Selection Property

Validation Focus

Fused imidazopyridine receptor ligand synthesis

2-Cl,3-NO2 substitution pattern

Benzodiazepine pharmacophore SAR context

Pyrazolopyridine kinase scaffold construction

SNAr + nitro reduction handles

Kinase selectivity assay context

2-Aminopyranopyridine cell-model studies

Dual diversification points at C2 and C3

Cell-model endpoint review

Late-stage cross-coupling SAR expansion

Aryl-Cl chemoselectivity window

Cross-coupling method context

• [1] El-Meguid, E. A. A.; Awad, H. M.; et al. Synthesis and anticancer activity of novel 2-substituted pyranopyridine derivatives. Res. Chem. Intermed. 2017, 43, 269-290. View Source
• [2] Littke, A. F.; Fu, G. C. Palladium-Catalyzed Coupling Reactions of Aryl Chlorides. Angew. Chem. Int. Ed. 2002, 41 (22), 4176-4211. View Source